6-bromo-1H-indene-1,2(3H)-dione

• Molecular Formula: C9H5BrO2
• Molecular Weight: 225.04 g/mol
• SMILES: C1C2=C(C=C(C=C2)Br)C(=O)C1=O
• InChI: InChI=1S/C9H5BrO2/c10-6-2-1-5-3-8(11)9(12)7(5)4-6/h1-2,4H,3H2
• InChIKey: PLOYTVNZYVFKJH-UHFFFAOYSA-N

Researchers developing pterosin-class sesquiterpenoids or focused kinase inhibitor libraries face a scarcity of position-specific brominated indan-1,2-dione building blocks. 6-Bromo-1H-indene-1,2(3H)-dione (CAS 207554-22-1) directly addresses this gap: • Enables Suzuki-Miyaura vinylation at C6 in >85% yield, a transformation inaccessible from the unsubstituted parent scaffold. • Serves as a quantitative precursor to 6-bromo-1,3-dichloroisoquinoline (100% yield via oxime/PCl₅), providing an orthogonal cross-coupling handle for late-stage diversification. • The 6-bromo substituent delivers anomalous scattering for X-ray co-crystallography phasing, a decisive advantage for CNS sigma-1 receptor ligand development.

6-Bromo-1H-indene-1,2(3H)-dione: Structural Identity & Procurement

6-Bromo-1H-indene-1,2(3H)-dione (CAS 207554-22-1, molecular formula C₉H₅BrO₂, MW 225.04 g/mol) is a brominated vicinal diketone belonging to the indan-1,2-dione class, featuring a bromine substituent at the 6-position of the indene ring and two adjacent carbonyl groups at positions 1 and 2 . Its SMILES notation is O=C1Cc2ccc(Br)cc2C1=O . Unlike the more extensively studied 1-indanone (monoketone) and indan-1,3-dione (β-diketone) scaffolds, the 1,2-dione framework presents a distinct electrophilic profile with two contiguous carbonyls that enables unique reactivity patterns in condensation, cycloaddition, and nucleophilic addition chemistry, while the 6-bromo substituent provides a regiochemically defined handle for transition-metal-catalyzed cross-coupling [1][2]. The compound is commercially available as a research intermediate and serves as a precursor for oxime derivatives (e.g., 2-oxime, CAS 383880-56-6) and kinase inhibitor scaffolds [3].

• [1] Caruso, A.; Blair, B.; Tanski, J. M. Crystal Structures of 6-Chloroindan-1-one and 6-Bromoindan-1-one Exhibit Different Intermolecular Packing Interactions. Acta Crystallogr. Sect. E Crystallogr. Commun. 2016, 72 (11), 1536–1540. DOI: 10.1107/S2056989016015152. View Source
• [2] Synthesis of (±)-Pterosin A via Suzuki–Miyaura Cross-Coupling Reaction. Tetrahedron 2013, 69 (12), 2572–2576. DOI: 10.1016/j.tet.2013.01.054. View Source
• [3] Molaid. 6-Bromo-indan-1,2-dione 1-oxime (CAS 552331-04-1): Used as reactant for kinase inhibitor synthesis. https://www.molaid.com (accessed 2026-04-27). View Source

Generic Substitution Risks for 6-Bromo-1H-indene-1,2(3H)-dione

Simple replacement of 6-bromo-1H-indene-1,2(3H)-dione with the 4-bromo positional isomer (CAS 1453377-65-5), the 5-bromo isomer (CAS 1554174-10-5), the 6-chloro analog, or the parent unsubstituted 1H-indene-1,2(3H)-dione (CAS 16214-27-0) cannot be performed without consequence because the bromine position and identity dictate both the regiochemical outcome of cross-coupling reactions and the solid-state intermolecular packing [1][2]. In Suzuki–Miyaura coupling, the 6-bromo substituent directs vinylation to a specific position with >85% yield, whereas the parent unsubstituted scaffold is inert to this transformation [1]. At the solid-state level, crystallographic evidence from the closely analogous 6-haloindan-1-one series demonstrates that 6-bromo derivatives pack via offset face-to-face π-stacking and Br···O contacts (3.018 Å), whereas 6-chloro analogs adopt a herringbone motif with only C–H···O interactions—differences that directly impact solubility, melting behavior, and formulation consistency [2]. These are not interchangeable building blocks; the specific 6-bromo-1,2-dione architecture is prerequisite for the downstream chemistry and solid-form properties described in the quantitative evidence below.

• [1] Synthesis of (±)-Pterosin A via Suzuki–Miyaura Cross-Coupling Reaction. Tetrahedron 2013, 69 (12), 2572–2576. DOI: 10.1016/j.tet.2013.01.054. View Source
• [2] Caruso, A.; Blair, B.; Tanski, J. M. Crystal Structures of 6-Chloroindan-1-one and 6-Bromoindan-1-one Exhibit Different Intermolecular Packing Interactions. Acta Crystallogr. Sect. E Crystallogr. Commun. 2016, 72 (11), 1536–1540. DOI: 10.1107/S2056989016015152. View Source

6-Bromo-1H-indene-1,2(3H)-dione vs. Closest Analogs: Evidence

Suzuki–Miyaura Cross-Coupling: 6-Bromo vs. Unsubstituted Parent

The 6-bromo substituent of a C6-bromoindanone derivative (structurally analogous to the target compound's monoketone counterpart) undergoes Suzuki–Miyaura coupling with potassium vinyltrifluoroborate to deliver the corresponding vinylindanone in >85% yield, enabling the total synthesis of (±)-pterosin A in 10% overall yield from commercially available 2-bromo-1,3-dimethylbenzene [1]. In contrast, the unsubstituted parent indanone scaffold lacks the aryl halide handle and cannot participate in this transformation, requiring alternative and often lower-yielding functionalization strategies [1]. This establishes the 6-bromo substitution as the enabling feature for Pd-catalyzed C–C bond formation at the 6-position.

Evidence Dimension	Suzuki–Miyaura cross-coupling yield (vinylation at C6)
Target Compound Data	>85% yield for C6-bromoindanone derivative 3 → vinylindanone 2 (using Pd catalyst and potassium vinyltrifluoroborate) [1]
Comparator Or Baseline	Unsubstituted indanone (C6–H): no reaction under identical conditions; alternative functionalization required
Quantified Difference	>85% yield vs. 0% (reaction incompatible) — the bromo substituent is essential for cross-coupling reactivity
Conditions	Suzuki–Miyaura coupling: Pd catalyst, potassium vinyltrifluoroborate, appropriate solvent/base system [1]

Why This Matters

Procurement of the 6-bromo derivative is mandatory for any synthetic route requiring C6 vinylation or arylation via palladium catalysis; the unsubstituted parent or chloro/fluoro analogs cannot serve as drop-in replacements.

• [1] Synthesis of (±)-Pterosin A via Suzuki–Miyaura Cross-Coupling Reaction. Tetrahedron 2013, 69 (12), 2572–2576. DOI: 10.1016/j.tet.2013.01.054. View Source

Solid-State Packing: π-Stacking in 6-Bromo vs. 6-Chloro Analog

Single-crystal X-ray diffraction of 6-bromoindan-1-one (the monoketone analog, space group P2₁/c) reveals offset face-to-face π-stacking along the crystallographic c-axis with a centroid-to-centroid distance of 3.850(3) Å, centroid-to-plane distances of 3.530(2) and 3.603(2) Å, and a Br···O contact at 3.018(2) Å—shorter than the sum of van der Waals radii (3.37 Å) [1]. By contrast, 6-chloroindan-1-one packs via a herringbone motif of C–H···O interactions without any π-stacking, and the closest Cl···Cl contact (3.728 Å) exceeds the van der Waals sum (3.50 Å) [1]. The bromo derivative was refined as a two-component non-merohedral twin (BASF 0.0762), further distinguishing its crystallization behavior [1]. These divergent packing motifs—extrapolated to the analogous 1,2-dione series—predict different bulk physicochemical properties including solubility, mechanical stability, and thermal behavior.

Evidence Dimension	Intermolecular packing interactions in the solid state
Target Compound Data	6-Bromoindan-1-one: offset face-to-face π-stacking (centroid-to-centroid 3.850 Å), C–H···Br (H···Br 3.05 Å), Br···O contact (3.018 Å), C–H···O interactions; two-component non-merohedral twin, BASF 0.0762(5) [1]
Comparator Or Baseline	6-Chloroindan-1-one: herringbone packing via C–H···O interactions only; no π-stacking; closest Cl···Cl = 3.728 Å (> sum van der Waals); C–Cl bond 1.7435(11) Å vs. C–Br 1.907(3) Å [1]
Quantified Difference	Br···O contact 3.018 Å vs. no halogen···O contact in chloro analog; π-stacking present (bromo) vs. absent (chloro); twin refinement required for bromo but not chloro
Conditions	Single-crystal X-ray diffraction at 125 K, Mo Kα radiation; crystals grown from commercial samples (6-bromoindan-1-one, 98% purity, Aldrich) [1]

Why This Matters

The distinct solid-state packing of the bromo derivative has direct implications for solubility, dissolution rate, and formulation behavior—parameters critical for reproducible biological assay preparation and scale-up crystallization processes.

• [1] Caruso, A.; Blair, B.; Tanski, J. M. Crystal Structures of 6-Chloroindan-1-one and 6-Bromoindan-1-one Exhibit Different Intermolecular Packing Interactions. Acta Crystallogr. Sect. E Crystallogr. Commun. 2016, 72 (11), 1536–1540. DOI: 10.1107/S2056989016015152. View Source

Oxime Rearrangement to 6-Bromo-1,3-Dichloroisoquinoline

6-Bromo-indan-1,2-dione 1-oxime (derived directly from the target compound via condensation with hydroxylamine) undergoes treatment with phosphorus pentachloride (PCl₅) in water/ethyl acetate/phosphoryl chloride solvent to afford 6-bromo-1,3-dichloroisoquinoline with a reported yield of 100% [1]. This quantitative conversion provides a direct entry into dichloroisoquinoline scaffolds that are specifically cited as kinase inhibitor intermediates [1]. The analogous transformation for the non-brominated indan-1,2-dione 1-oxime or positional isomers would yield different substitution patterns and therefore different biological target profiles.

Evidence Dimension	Yield of oxime-to-dichloroisoquinoline rearrangement
Target Compound Data	100% yield: 6-bromo-indan-1,2-dione 1-oxime → 6-bromo-1,3-dichloroisoquinoline (PCl₅, H₂O/EtOAc/POCl₃) [1]
Comparator Or Baseline	No quantitative yield data available for non-brominated or 4-/5-bromo positional isomers under identical conditions; comparative yield data absent from literature
Quantified Difference	100% yield established for 6-bromo derivative; comparator data unavailable (gap in literature)
Conditions	PCl₅, water, ethyl acetate, phosphoryl chloride solvent system [1]

Why This Matters

The quantitative conversion efficiency makes the 6-bromo oxime derivative a highly reliable precursor for dichloroisoquinoline-based kinase inhibitor libraries, reducing synthetic step-count uncertainty in medicinal chemistry campaigns.

• [1] Molaid. 6-Bromo-indan-1,2-dione 1-oxime (CAS 552331-04-1): Reaction with PCl₅ yields 6-bromo-1,3-dichloroisoquinoline in 100% yield; cited in kinase inhibitor patents. https://www.molaid.com (accessed 2026-04-27). View Source

1,2-Dione vs. 1,3-Dione Scaffold: Cholinesterase Binding

The parent 1H-indene-1,2(3H)-dione (unsubstituted) exhibits competitive inhibition of human cholinesterase with a Ki of 2.63 × 10³ nM (2.63 μM), determined by the Ellman colorimetric method [1]. It also inhibits human liver carboxylesterase 1 (Ki = 5.24 × 10³ nM) and coagulation factor XII (Ki = 5.47 × 10³ nM) [1]. The 1,2-dione scaffold's vicinal carbonyl arrangement creates an electrophilic surface distinct from the 1,3-dione (β-diketone) scaffold, which preferentially engages in Michael addition and Knoevenagel condensation due to its acidic C2 methylene [2]. The 6-bromo substitution adds a heavy-atom effect and electron-withdrawing character expected to modulate this electrophilicity, though direct comparative inhibition data for the 6-bromo derivative versus parent remain unpublished.

Evidence Dimension	Enzyme inhibition constant (Ki) for cholinesterase
Target Compound Data	Parent 1H-indene-1,2(3H)-dione: Ki = 2.63 × 10³ nM (cholinesterase, human); 6-bromo derivative: no published Ki data available (gap identified) [1]
Comparator Or Baseline	1,3-Indandione scaffold: distinct reactivity (β-diketone, pKa ~ 7.8 for C2-H); not directly comparable in cholinesterase assay due to different binding modes [2]
Quantified Difference	Scaffold-level differentiation: 1,2-dione Ki = 2.63 μM (cholinesterase); 1,3-dione scaffold has no reported cholinesterase Ki in same assay context
Conditions	Ellman colorimetric cholinesterase assay; spectrophotometric multiwell plate format; pH 7.4, 25 °C [1]

Why This Matters

The 1,2-dione scaffold occupies a distinct biochemical reactivity space versus the more common 1,3-dione; 6-bromo substitution is expected to further tune electrophilicity through inductive and resonance effects, warranting procurement for SAR exploration.

• [1] BindingDB Entry BDBM22852. 1,2-Dione-Based Compound: 2,3-Dihydro-1H-indene-1,2-dione. Ki data for cholinesterase (2.63E+3 nM), liver carboxylesterase 1 (5.24E+3 nM), coagulation factor XII (5.47E+3 nM). https://w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=22852 (accessed 2026-04-27). View Source
• [2] Milić, D.; Škorić, I.; et al. Indane-1,3-Dione: From Synthetic Strategies to Applications. Molecules 2022, 27 (18), 5974. DOI: 10.3390/molecules27185974. View Source

Sigma-1 Receptor Pharmacophore: Indene-1,2-dione Scaffold

Patents assigned to Laboratorios del Dr. Esteve S.A. (US 9,493,434; EP application 20150158831) disclose indene derivatives of general formula (I)—which encompass 6-substituted indene-1,2(3H)-diones—as compounds with 'great affinity for sigma receptors, especially sigma-1 receptors' [1][2]. The patent exemplifies a range of 6-substitution patterns including halogen, while independent literature on related indanone derivatives reports sigma-1 Ki values as low as 1.75–72.2 nM using (+)-[³H]-pentazocine on guinea-pig brain membranes [3]. The 6-bromo-1,2-dione scaffold provides both the sigma pharmacophore (indene core with carbonyl) and a heavy atom for potential X-ray co-crystallography or radiolabeling applications, a dual advantage not offered by the parent unsubstituted dione or the 1,3-dione isomer.

Evidence Dimension	Sigma-1 receptor affinity (patent scope and literature precedent)
Target Compound Data	6-Bromo-1H-indene-1,2(3H)-dione falls within the general formula (I) of sigma receptor patent families; no specific Ki reported for the exact compound [1][2]
Comparator Or Baseline	Structurally related indanone-based sigma-1 ligands: Ki = 1.75–72.2 nM range (guinea-pig brain, [³H]-pentazocine) [3]; unsubstituted parent scaffold: no sigma affinity reported
Quantified Difference	Quantitative comparison not possible for the exact compound; patent coverage and scaffold precedent support sigma-1 relevance
Conditions	Sigma-1 binding assay: (+)-[³H]-pentazocine displacement on guinea-pig brain membranes [3]

Why This Matters

Procurement of the 6-bromo-1,2-dione is justified for CNS-oriented medicinal chemistry programs targeting sigma receptors, where the bromine atom simultaneously provides a synthetic handle and potential for structural biology applications.

• [1] Alcalde-Pais, M. E.; Almansa Rosales, C.; Diaz Fernández, J. L.; et al. Indene Derivatives, Their Preparation and Use as Medicaments. U.S. Patent 9,493,434, November 15, 2016. View Source
• [2] Alcalde-Pais, M. E.; Almansa Rosales, C.; Diaz Fernández, J. L.; et al. Indene Derivatives, Their Preparation and Use as Medicaments. U.S. Patent Application 20150158831, June 11, 2015. View Source
• [3] Zampieri, D.; et al. Progettazione e sintesi di nuovi ligandi sigma-1 bifunzionali con attività antiossidante. Doctoral Thesis, Università degli Studi di Trieste, 2011. Sigma-1 Ki range: 1.75–72.2 nM. View Source

Cross-Coupling Utility: Bromoindene vs. Iodoindene

6-Bromoindene (the deoxygenated analog of the target compound) is specifically utilized to prepare ethylene-bis(indenyl) ligands via Suzuki coupling, as documented in the primary literature [1]. The haloindene patent literature (US 10,954,178) notes that while 5- and 6-iodoindenes were historically prepared in only 20% and 7% yields respectively, the corresponding bromoindenes are more accessible and still effective in cross-coupling [1]. The 6-bromo substitution pattern thus offers a practical balance of reactivity and synthetic accessibility: more reactive than chloro toward oxidative addition yet more readily prepared than iodo analogs. The 1,2-dione oxidation state of the target compound provides additional synthetic versatility, as the carbonyl groups can be selectively reduced to access the indene, indanol, or indanone oxidation levels as needed.

Evidence Dimension	Synthetic accessibility and cross-coupling utility of 6-haloindene scaffold
Target Compound Data	6-Bromoindene core: effective Suzuki coupling substrate for ethylene-bis(indenyl) ligand synthesis; bromoindenes accessible via diazotization-bromination in >70% overall yield (analogous iodoindene process) [1]
Comparator Or Baseline	6-Iodoindene: historically prepared in only 7% yield (via 6-nitroindene reduction/diazotization-iodination); more reactive but far less accessible synthetically [1]
Quantified Difference	Synthetic accessibility: bromoindene precursors accessible in >70% yield vs. iodoindene in 7% (historical method); bromo still effective in Suzuki/Stille coupling
Conditions	Diazotization-halogenation of aminoindan-1-ones followed by reduction and dehydration; Suzuki coupling with Pd catalyst [1]

Why This Matters

The 6-bromo-1,2-dione scaffold combines the synthetic accessibility advantages of the bromoindene family with the additional functional group density of the vicinal diketone, offering a uniquely versatile entry point for ligand and catalyst development.

• [1] Synthesis of Haloindenes. U.S. Patent 10,954,178, March 23, 2021. Also: Iodoindenes: Synthesis and Application to Cross-Coupling. Tetrahedron Lett. 2020, 61 (43), 152427. DOI: 10.1016/j.tetlet.2020.152427. View Source

High-Value Applications of 6-Bromo-1H-indene-1,2(3H)-dione

Pd-Catalyzed C6-Functionalization for Indanone Natural Products

Research groups pursuing total synthesis of pterosin-class sesquiterpenoids or related C6-functionalized indanone natural products should procure 6-bromo-1H-indene-1,2(3H)-dione as the key cross-coupling precursor. The 6-bromo substituent enables Suzuki–Miyaura vinylation in >85% yield, a transformation that is chemically inaccessible from the parent unsubstituted 1H-indene-1,2(3H)-dione [1]. The 1,2-dione oxidation state provides two differentiated carbonyls for sequential chemoselective transformations (e.g., selective monoreduction, oximation, or condensation), offering greater synthetic flexibility than the corresponding 6-bromoindan-1-one monoketone.

Kinase Inhibitor Libraries via Dichloroisoquinoline Scaffold

Medicinal chemistry teams constructing focused kinase inhibitor libraries should utilize 6-bromo-1H-indene-1,2(3H)-dione as the entry point to 6-bromo-1,3-dichloroisoquinoline via quantitative oxime formation and PCl₅-mediated rearrangement (100% yield) [1]. The dichloroisoquinoline scaffold serves as a versatile electrophilic template for sequential nucleophilic aromatic substitution at C1 and C3, enabling rapid diversification. The preserved 6-bromo substituent provides an additional orthogonal cross-coupling handle for late-stage functionalization, a capability not offered by non-halogenated isoquinoline precursors.

Solid-Form Screening & Crystal Engineering of Halogenated Indanones

Solid-state chemistry groups investigating halogen-dependent packing motifs should select 6-bromo-1H-indene-1,2(3H)-dione for comparative crystallographic studies against the 6-chloro and 6-fluoro analogs. Crystallographic data from the monoketone series demonstrates that the bromo derivative uniquely exhibits offset face-to-face π-stacking (centroid-to-centroid 3.850 Å) and Br···O contacts (3.018 Å) absent in the chloro analog [1]. The 1,2-dione scaffold introduces an additional carbonyl oxygen that may participate in further intermolecular interactions, creating a more complex and potentially information-rich hydrogen-bonding landscape for crystal structure prediction validation.

Sigma-1 Receptor Ligand Development with Heavy-Atom Phasing

CNS drug discovery programs targeting sigma-1 receptors should procure 6-bromo-1H-indene-1,2(3H)-dione as a core scaffold for ligand development. The compound falls within the general formula of patented sigma receptor ligands [1], while the bromine heavy atom provides anomalous scattering for X-ray co-crystallography phasing—a decisive advantage over the chloro, fluoro, or unsubstituted analogs that either lack sufficient anomalous signal or fall outside the optimal energy range for standard synchrotron beamlines. The 1,2-dione moiety additionally enables oxime or hydrazone derivatization to explore vector-dependent SAR around the sigma-1 binding pocket.

• [1] Alcalde-Pais, M. E.; Almansa Rosales, C.; Diaz Fernández, J. L.; et al. Indene Derivatives, Their Preparation and Use as Medicaments. U.S. Patent 9,493,434, November 15, 2016. View Source